Cas no 881401-94-1 (1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)-)

1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)- structure
881401-94-1 structure
Product name:1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)-
CAS No:881401-94-1
MF:C8H5N3F2S
MW:213.207
CID:4285497
PubChem ID:64536597

1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)-
    • 5-(3,4-Difluorophenyl)-1,2,4-thiadiazol-3-amine
    • EN300-696346
    • 881401-94-1
    • DANHTJGTGAUDKY-UHFFFAOYSA-N
    • CS-0285233
    • 5-(3,4-DIFLUOROPHENYL)-1,2,4-THIADIAZOL-3-AMINE
    • 5-(3,4-difluoro-phenyl)-[1,2,4]thiadiazol-3-ylamine
    • SCHEMBL4879434
    • 5-(3,4-Difluoro-phenyl)-[1,2,4]-thiadiazol-3-ylamine
    • AKOS013861576
    • Inchi: InChI=1S/C8H5F2N3S/c9-5-2-1-4(3-6(5)10)7-12-8(11)13-14-7/h1-3H,(H2,11,13)
    • InChI Key: DANHTJGTGAUDKY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 213.01722467Da
  • Monoisotopic Mass: 213.01722467Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80Ų

1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-696346-0.1g
5-(3,4-difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1
0.1g
$755.0 2023-05-29
Enamine
EN300-696346-5.0g
5-(3,4-difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1
5g
$2485.0 2023-05-29
Enamine
EN300-696346-0.5g
5-(3,4-difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1
0.5g
$823.0 2023-05-29
Enamine
EN300-696346-10.0g
5-(3,4-difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1
10g
$3683.0 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1355903-500mg
5-(3,4-Difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1 95%
500mg
¥19253.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1355903-50mg
5-(3,4-Difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1 95%
50mg
¥19407.00 2024-04-27
Enamine
EN300-696346-0.05g
5-(3,4-difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1
0.05g
$719.0 2023-05-29
Enamine
EN300-696346-1.0g
5-(3,4-difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1
1g
$857.0 2023-05-29
Ambeed
A1122671-1g
5-(3,4-Difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1 95%
1g
$612.0 2024-04-16
Enamine
EN300-696346-2.5g
5-(3,4-difluorophenyl)-1,2,4-thiadiazol-3-amine
881401-94-1
2.5g
$1680.0 2023-05-29

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(CAS:881401-94-1)1,2,4-Thiadiazol-3-amine, 5-(3,4-difluorophenyl)-
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Purity:99%
Quantity:1g
Price ($):551.0